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Compound of Interest

Compound Name: R 29676

Cat. No.: B195779

Application Notes and Protocols for R 29676

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of R
29676, a neuroleptic agent that acts as an inhibitor of sodium-dependent GABA binding, for
use in experimental settings. Adherence to these guidelines is crucial for ensuring the accuracy
and reproducibility of experimental results.

Compound Information

R 29676 is a research chemical used in neuroscience and pharmacology studies. A summary
of its key chemical properties is provided in the table below.

Property Value

Molecular Weight 251.71 g/mol

Chemical Formula C12H14CINsO

CAS Number 53786-28-0

Appearance White to off-white solid

SMILES C1=CC2=C(C=C1CI)N=C(N2C3CCNCC3)O
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Solubility and Storage

Proper storage and selection of an appropriate solvent are critical for maintaining the integrity
and activity of R 29676. The following table summarizes the solubility and recommended
storage conditions.

Parameter Recommendation

Store at -20°C for up to 3 years or at 4°C for up
Powder Storage
to 2 years.

Highly soluble in DMSO (100 mg/mL, 397.28

Solvent Solubility M).[1]
mM).

Store aliquots at -80°C for up to 6 months or at
Stock Solution Storage -20°C for up to 1 month to avoid repeated

freeze-thaw cycles.[1]

Note: The use of freshly opened, hygroscopic DMSO is recommended for optimal solubility. If
precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration stock solution of R 29676 in
DMSO, which can be further diluted for various experimental applications.

Materials:

R 29676 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b195779?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.0809513106
https://www.pnas.org/doi/10.1073/pnas.0809513106
https://www.pnas.org/doi/10.1073/pnas.0809513106
https://www.benchchem.com/product/b195779?utm_src=pdf-body
https://www.benchchem.com/product/b195779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Pipettes and sterile pipette tips
Procedure:

e Weighing the Compound: Accurately weigh the desired amount of R 29676 powder using an
analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
25.17 mg of R 29676.

e Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed R
29676 powder. For a 100 mM solution, if you weighed 25.17 mg, you would add 1 mL of
DMSO.

e Mixing: Vortex the solution until the R 29676 is completely dissolved. Gentle warming or
sonication may be applied if necessary to facilitate dissolution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or
at -20°C for short-term storage (up to 1 month).[1]

Preparation of Working Solutions for In Vitro and In Vivo
Studies

For many biological experiments, the high concentration of DMSO in the stock solution may be
toxic to cells or organisms. Therefore, it is necessary to prepare working solutions using co-
solvents. Below are protocols for preparing R 29676 solutions suitable for in vitro and in vivo
applications.[1]

Protocol 1: Aqueous Formulation for In Vitro/In Vivo Use

This protocol utilizes a combination of solvents to create a clear, agueous solution.
Materials:

e 100 mM R 29676 in DMSO stock solution

« PEG300
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Tween-80

Saline (0.9% NacCl)

Sterile tubes

Pipettes and sterile pipette tips

Procedure (for 1 mL of working solution):

Add 100 pL of the 100 mM R 29676 in DMSO stock solution to a sterile tube.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to bring the final volume to 1 mL. Mix well. This formulation results in a
solution with a solubility of = 5 mg/mL (19.86 mM).[1]

Protocol 2: SBE-3-CD Formulation for In Vivo Use

This protocol uses SBE-3-CD in saline for enhanced solubility and is suitable for in vivo
studies.

Materials:

100 mM R 29676 in DMSO stock solution

20% SBE-B-CD in Saline

Sterile tubes

Pipettes and sterile pipette tips
Procedure (for 1 mL of working solution):
e Add 100 pL of the 200 mM R 29676 in DMSO stock solution to a sterile tube.

e Add 900 pL of 20% SBE-B-CD in saline.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b195779?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.0809513106
https://www.benchchem.com/product/b195779?utm_src=pdf-body
https://www.benchchem.com/product/b195779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Mix thoroughly until a clear solution is obtained. This formulation results in a solution with a
solubility of = 5 mg/mL (19.86 mM).[1]

Protocol 3: Corn Oil Formulation for In Vivo Use

This protocol is suitable for in vivo studies where a lipid-based vehicle is preferred.
Materials:

e 100 mM R 29676 in DMSO stock solution

e Corn Qil

» Sterile tubes

» Pipettes and sterile pipette tips

Procedure (for 1 mL of working solution):

e Add 100 pL of the 100 mM R 29676 in DMSO stock solution to a sterile tube.

e Add 900 pL of corn oil.

o Mix thoroughly until a clear solution is obtained. This formulation results in a solution with a
solubility of 25 mg/mL (19.86 mM).[1]

Visualized Protocols and Pathways
Experimental Workflow for R 29676 Stock Solution
Preparation

The following diagram illustrates the general workflow for preparing R 29676 stock and working
solutions.
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Caption: Workflow for preparing R 29676 solutions.

Signaling Pathway of Sodium-Dependent GABA Uptake
Inhibition
R 29676 acts as a neuroleptic agent by inhibiting the sodium-dependent GABA transporter

(GAT). This inhibition leads to an increase in extracellular GABA levels. The diagram below
illustrates a potential downstream signaling cascade in astrocytes resulting from GAT inhibition.
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Caption: Signaling pathway of GABA uptake inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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